N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine

• IUPAC Name: N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine
• InChI: InChI=1S/C13H10N4O3/c18-17(19)13-11(7-6-10-12(13)16-20-15-10)14-8-9-4-2-1-3-5-9/h1-7,14H,8H2
• InChI Key: HINIVJQEMAJGJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C3=NON=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C13H10N4O3
• DSSTOX Substance ID: DTXSID00427758
• Molecular Weight: 270.24 g/mol
• CAS No.: 306934-83-8

Description

“N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine” is a chemical compound with the molecular formula C13H10N4O3. It has an average mass of 270.243 Da and a monoisotopic mass of 270.075287 Da. This product is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 13 carbon atoms, 10 hydrogen atoms, 4 nitrogen atoms, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 270.24 g/mol. More detailed physical and chemical properties like melting point, boiling point, and density can be found on ChemicalBook.

Scientific Research Applications

N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine has been used in a variety of scientific research applications. It is a useful tool for organic synthesis, as it can be used to produce a wide range of compounds. It has also been used in drug design, as it can be used to create novel molecules with desired pharmacological properties. Additionally, this compound has been used in enzymatic studies, as it can be used to study the structure and function of enzymes.

Mechanism of Action

The mechanism of action of N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine is not yet fully understood. However, it is believed to interact with cellular proteins to modulate their activity. It is also believed to interact with enzymes and other molecules to modulate their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and cytochrome P450. It has also been found to modulate the activity of certain receptors, such as the serotonin receptor. Additionally, this compound has been found to have an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine has a number of advantages for laboratory experiments. It is highly soluble in a variety of solvents, making it easy to work with. It is also relatively non-toxic, making it safe to handle. Additionally, it has a wide range of reactivity, making it useful for a variety of laboratory experiments. However, this compound also has some limitations. It is not very stable, so it must be handled carefully. Additionally, it is not very selective, so it can interact with a variety of molecules.

Future Directions

There are a number of potential future directions for the use of N-benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine in scientific research. It could be used to develop novel therapeutic agents for the treatment of various diseases. It could also be used to study the structure and function of enzymes and other molecules. Additionally, it could be used to develop new methods of organic synthesis. Finally, it could be used to study the biochemical and physiological effects of various compounds.